Cas no 2228802-90-0 (tert-butyl N-[2-hydroxy-4-(pyrrolidin-3-yloxy)phenyl]carbamate)

• Product Name: tert-butyl N-[2-hydroxy-4-(pyrrolidin-3-yloxy)phenyl]carbamate
• CAS No: 2228802-90-0
• MF: C₁₅H₂₂N₂O₄
• MW: 294.346184253693
• CID: 5837114
• PubChem ID: 165620037
• Update Time: 2025-10-12

tert-butyl N-[2-hydroxy-4-(pyrrolidin-3-yloxy)phenyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2228802-90-0
• tert-butyl N-[2-hydroxy-4-(pyrrolidin-3-yloxy)phenyl]carbamate
• EN300-1871875

• Inchi： 1S/C15H22N2O4/c1-15(2,3)21-14(19)17-12-5-4-10(8-13(12)18)20-11-6-7-16-9-11/h4-5,8,11,16,18H,6-7,9H2,1-3H3,(H,17,19)
• InChI Key： RSFJAWAATZDSDY-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=C(C=1)O)NC(=O)OC(C)(C)C)C1CNCC1

Computed Properties

• Exact Mass: 294.15795719g/mol
• Monoisotopic Mass: 294.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 79.8Ų

Additional information on tert-butyl N-[2-hydroxy-4-(pyrrolidin-3-yloxy)phenyl]carbamate

tert-butyl N-[2-hydroxy-4-(pyrrolidin-3-yloxy)phenyl]carbamate: A Comprehensive Overview

The compound tert-butyl N-[2-hydroxy-4-(pyrrolidin-3-yloxy)phenyl]carbamate, identified by the CAS number 2228802-90-0, is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a tert-butyl group with a carbamate functional group attached to a hydroxyl-substituted aromatic ring. The presence of the pyrrolidin-3-yloxy group further enhances its chemical complexity and functional versatility.

Recent studies have highlighted the potential of this compound in the development of novel pharmaceutical agents. Researchers have demonstrated that the tert-butyl N-[2-hydroxy-4-(pyrrolidin-3-yloxy)phenyl]carbamate exhibits remarkable bioactivity, particularly in modulating enzyme activity and cellular signaling pathways. These findings underscore its potential as a lead compound for drug discovery efforts targeting various therapeutic areas, including inflammation, neurodegenerative diseases, and cancer.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the preparation of the pyrrolidin-3-yloxy intermediate, followed by its coupling with the hydroxyl-substituted aromatic ring, and finally the introduction of the tert-butyl carbamate group. Recent advancements in catalytic asymmetric synthesis have enabled researchers to optimize the synthesis pathway, significantly improving yield and purity.

In terms of chemical properties, tert-butyl N-[2-hydroxy-4-(pyrrolidin-3-yloxy)phenyl]carbamate is known for its stability under physiological conditions and its ability to form stable complexes with biomolecules. These properties make it an attractive candidate for use in drug delivery systems and as a component in advanced materials science applications.

From an environmental perspective, studies have shown that this compound exhibits low toxicity to aquatic organisms and is readily biodegradable under aerobic conditions. These characteristics align with current global trends toward sustainable chemistry and green chemical practices.

In conclusion, tert-butyl N-[2-hydroxy-4-(pyrrolidin-3-yloxy)phenyl]carbamate represents a promising compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with its favorable biological and environmental profiles, positions it as a valuable tool for researchers in both academic and industrial settings.